Cas no 1787315-28-9 ((R)-4-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride)

• Product Name: (R)-4-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride
• CAS No: 1787315-28-9
• MF: C₁₂H₁₄ClFN₂O
• MW: 256.703765392303
• CID: 5060691
• Update Time: 2025-06-15

(R)-4-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-4-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride
• 4-fluoro-2-[(3R)-pyrrolidin-3-yl]-3H-isoindol-1-one;hydrochloride

• Inchi： 1S/C12H13FN2O.ClH/c13-11-3-1-2-9-10(11)7-15(12(9)16)8-4-5-14-6-8;/h1-3,8,14H,4-7H2;1H/t8-;/m1./s1
• InChI Key： GAFQQOMPTZUVGY-DDWIOCJRSA-N
• SMILES： Cl.FC1=CC=CC2=C1CN(C2=O)[C@H]1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 297
• Topological Polar Surface Area: 32.299

Additional information on (R)-4-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride

(R)-4-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 1787315-28-9 represents a fascinating molecule in the realm of chemical biology, specifically categorized as (R)-4-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride. This compound has garnered significant attention due to its unique structural features and its potential applications in pharmaceutical research and drug development. The presence of a fluoro substituent and a pyrrolidine ring in its molecular framework endows it with distinct chemical properties that make it a valuable scaffold for designing novel bioactive molecules.

In recent years, the field of medicinal chemistry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating fluoro and pyrrolidine moieties. These structural elements are known to enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. The specific configuration of the molecule, denoted as (R)-configuration, further fine-tunes its pharmacological profile, making it an attractive candidate for further investigation.

One of the most compelling aspects of (R)-4-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride is its potential role as a building block for the synthesis of more complex pharmacophores. Researchers have leveraged its scaffold to develop molecules with targeted biological activities. For instance, studies have indicated that derivatives of this compound exhibit promising properties in modulating enzyme inhibition and receptor binding. These findings are particularly relevant in the context of developing treatments for neurological disorders, where precise modulation of neurotransmitter activity is crucial.

The fluoro substituent at the 4-position of the isoindoline ring is a key feature that contributes to the compound's unique chemical behavior. Fluorine atoms are known to influence electronic properties, metabolic pathways, and drug-drug interactions. In particular, C-F bonds are exceptionally strong and stable, which can enhance the bioavailability and duration of action of therapeutic agents. This stability is particularly advantageous in drug design, where minimizing degradation by metabolic enzymes is often a primary goal.

The pyrrolidine ring in (R)-4-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride adds another layer of complexity to its pharmacological profile. Pyrrolidine moieties are commonly found in biologically active compounds due to their ability to form hydrogen bonds and interact with various biological targets. The 3-substituted pyrrolidine ring enhances the molecule's solubility and binding affinity, making it more suitable for use in drug formulations. Furthermore, the (R)-configuration at the chiral center introduces stereoselectivity, which is critical for ensuring that only one enantiomer exerts the desired therapeutic effect while minimizing unwanted side effects.

Recent advancements in computational chemistry have enabled researchers to predict and optimize the properties of molecules like (R)-4-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride with greater accuracy. Molecular modeling studies have shown that this compound can effectively interact with biological targets such as enzymes and receptors involved in disease pathways. These simulations have guided experimental efforts, allowing researchers to design more refined derivatives with enhanced potency and selectivity.

In clinical research, (R)-4-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride has been explored as a potential therapeutic agent for various conditions. Preliminary studies suggest that it may have applications in treating inflammatory diseases by modulating immune responses. Additionally, its structural features make it a promising candidate for developing antiviral drugs, where fluoro-substituted compounds have shown efficacy in inhibiting viral replication.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies have been employed to introduce the fluoro group and the pyrrolidine moiety at specific positions on the isoindoline core. Techniques such as transition metal-catalyzed cross-coupling reactions have proven particularly useful in constructing complex molecular architectures efficiently.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more amenable for formulation into pharmaceutical products. Solubility is a critical factor in drug development, as it affects bioavailability and administration routes. By converting the free base into its hydrochloride salt, researchers can improve the compound's pharmacokinetic properties and ensure better absorption after oral administration.

The growing interest in fluorinated heterocycles underscores their importance as pharmacological tools. The unique electronic properties of fluorine atoms allow for fine-tuning of molecular interactions, which can lead to more effective drug candidates. As research continues to uncover new applications for compounds like (R)-4-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride, their role in addressing unmet medical needs is likely to expand significantly.

In conclusion, (R)-4-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride (CAS no 1787315-28-9) represents a promising molecule with significant potential in chemical biology and pharmaceutical research. Its unique structural features, including the fluoro substituent and pyrrolidine ring, contribute to its versatility as a scaffold for drug development. Ongoing research continues to explore its applications in treating various diseases, highlighting its importance as a valuable asset in modern medicinal chemistry.